Cas no 1092-04-2 (Estr-4-en-3-one,17-hydroxy-2-methyl-, (2a,17b)-)

Estr-4-en-3-one,17-hydroxy-2-methyl-, (2a,17b)- structure
1092-04-2 structure
Product Name:Estr-4-en-3-one,17-hydroxy-2-methyl-, (2a,17b)-
CAS No:1092-04-2
MF:C19H28O2
MW:288.424426078796
CID:141635
PubChem ID:232426
Update Time:2025-04-19

Estr-4-en-3-one,17-hydroxy-2-methyl-, (2a,17b)- Chemical and Physical Properties

Names and Identifiers

    • Estr-4-en-3-one,17-hydroxy-2-methyl-, (2a,17b)-
    • Estr-4-en-3-one, 17.beta.-hydroxy-2.alpha.-methyl-
    • Estr-4-en-3-one, 17.β.-hydroxy-2.α.-methyl-
    • 2,3-DIHYDROXYURS-12-EN-28-OIC ACID
    • 2-A-HYDROXYURSOLIC ACID
    • 2ALPHA-HYDROXYURSOLIC ACID
    • Colosolic acid
    • CORIOLUSVERSICOLORPOLYSACCHARIDE
    • Corosolic
    • Corsolicacid
    • HYDROXYURSOLIC ACID
    • 17beta-hydroxy-2alpha-methylestr-4-en-3-one
    • RU-3110
    • Estr-4-en-3-one, (2.alpha.,17.beta.)-
    • U 5520
    • UNII-N6WOZ37NLU
    • NSC29840
    • 2alpha-Methyl-19-nortestosterone
    • N6WOZ37NLU
    • 2-.alpha.-methyl-19-nortestosterone
    • 2.alpha.-Methyl-19-nortestosterone
    • 19-Nortestosterone, 2.alpha.-methyl-
    • NSC-29840
    • SCHEMBL16188696
    • Q27148892
    • RU 3110
    • (2R,8R,9S,10R,13S,14S,17S)-17-hydroxy-2,13-dimethyl-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one
    • CHEBI:79760
    • Estr-4-en-3-one, 17-hydroxy-2-methyl-, (2.alpha.,17.beta.)-
    • 17-Hydroxy-2-methylestr-4-en-3-one
    • 1092-04-2
    • NSC 29840
    • 17-.beta.-hydroxy-2-.alpha.-methylestr-4-en-3-one
    • DTXSID00911026
    • Inchi: 1S/C19H28O2/c1-11-9-15-12(10-17(11)20)3-4-14-13(15)7-8-19(2)16(14)5-6-18(19)21/h10-11,13-16,18,21H,3-9H2,1-2H3/t11-,13+,14-,15+,16+,18+,19+/m1/s1
    • InChI Key: KJERLNHLVKUCEM-VMBOHXENSA-N
    • SMILES: O[C@H]1CC[C@H]2[C@@H]3CCC4=CC([C@H](C)C[C@@H]4[C@H]3CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 288.20900
  • Monoisotopic Mass: 288.208930132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 494
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.30000
  • LogP: 3.73510

Estr-4-en-3-one,17-hydroxy-2-methyl-, (2a,17b)- Related Literature

  • 1. 249. Steroids. Part CLXXII. Factors controlling the direction of enol acetylation of 3-oxo-steroids
    B. Berkoz,E. P. Chavez,Carl Djerassi J. Chem. Soc. 1962 1323
  • 2. Conformational studies. Part 5. Functionalisation of methyl groups in 4,4-dimethyl steroids
    John M. Midgley,John E. Parkin,W. Basil Whalley J. Chem. Soc. Perkin Trans. 1 1977 834
  • 3. Conformational studies. Part 9. Some exceptions to the axial halogeno-ketone rule
    John S. E. Holker,W. Reginald Jones,Michael G. R. Leeming,Gerald M. Holder,John M. Midgley,John E. Parkin,W. Basil Whalley J. Chem. Soc. Perkin Trans. 1 1978 253
  • 4. 561. Steroids containing ring A aromatic. Part VII. Oxidative cleavage of 1-hydroxy-4-methyl-1,3,5(10)-triene steroids
    E. Caspi,P. K. Grover,D. M. Piatak,Y. Shimizu J. Chem. Soc. 1965 3052
  • 5. Total synthesis of 12-methyl-19-nor-steroids
    Robert V. Coombs,Robert P. Danna J. Chem. Soc. Perkin Trans. 1 1976 1643
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